Cas no 406951-76-6 (1,1,1-trifluoro-4-(furan-2-yl)-3-methylbut-3-en-2-one)

• Product Name: 1,1,1-trifluoro-4-(furan-2-yl)-3-methylbut-3-en-2-one
• CAS No: 406951-76-6
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 3974110
• PubChem ID: 11344725
• Update Time: 2025-10-29

1,1,1-trifluoro-4-(furan-2-yl)-3-methylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trifluoro-4-(2-furanyl)-3-methyl-, (3E)-
• 1,1,1-trifluoro-4-(furan-2-yl)-3-methylbut-3-en-2-one
• 406951-76-6
• EN300-1943704

• Inchi： 1S/C9H7F3O2/c1-6(8(13)9(10,11)12)5-7-3-2-4-14-7/h2-5H,1H3/b6-5+
• InChI Key： NZDDBRGTWNBOMR-AATRIKPKSA-N
• SMILES： FC(C(/C(/C)=C/C1=CC=CO1)=O)(F)F

Computed Properties

• Exact Mass: 204.03981395Da
• Monoisotopic Mass: 204.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 1,1,1-trifluoro-4-(furan-2-yl)-3-methylbut-3-en-2-one

1,1,1-Trifluoro-4-(Furan-2-yl)-3-Methylbut-3-en-2-One: A Versatile Compound in Pharmaceutical and Material Sciences

1,1,1-Trifluoro-4-(Furan-2-yl)-3-Methylbut-3-en-2-One is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the fields of pharmaceuticals, materials science, and synthetic chemistry. Its chemical identity, CAS No. 406951-76-6, is a critical identifier for researchers and industry professionals seeking to explore its potential applications. This compound is characterized by its fluorinated carbon framework, the presence of a furan ring, and a methyl-substituted alkene group, which collectively contribute to its reactivity and functional versatility.

Recent advancements in medicinal chemistry have highlighted the importance of 1,1,1-trifluoro groups in enhancing the physicochemical properties of drug candidates. The introduction of fluorine atoms into organic molecules can significantly alter their lipophilicity, metabolic stability, and biological activity. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated derivatives of furan-based compounds exhibit improved binding affinity to G-protein-coupled receptors (GPCRs), a key target class for drug discovery. This finding underscores the relevance of 1,1,1-trifluoro-4-(furan-2-yl) as a building block for developing novel therapeutics.

The 3-methylbut-3-en-2-one moiety of this compound further enhances its synthetic utility. The presence of a ketone group and a conjugated double bond introduces reactivity that can be exploited in various chemical transformations. A 2024 paper in Organic Letters described the use of this compound as a precursor for synthesizing bioactive heterocycles, which are essential for the development of antiviral and anti-inflammatory agents. The ability to modify the methyl group at the butenone position allows for the fine-tuning of molecular properties, making this compound a valuable intermediate in combinatorial chemistry approaches.

In the context of pharmaceutical research, the furan-2-yl ring system is of particular interest due to its prevalence in natural products and drug molecules. Furan derivatives are known for their ability to modulate enzyme activity and cellular signaling pathways. A 2023 review in Drug Discovery Today emphasized the role of furan-based scaffolds in targeting protein kinases, which are implicated in cancer and inflammatory diseases. The integration of the 1,1,1-trifluoro substituent into the furan ring may further enhance the compound's ability to interact with hydrophobic pockets in target proteins, thereby improving its therapeutic potential.

Recent studies have also explored the application of 1,1,1-trifluoro-4-(furan-2-yl)-3-methylbut-3-en-2-one in materials science. The compound's fluorinated structure and conjugated double bond make it a promising candidate for the development of optoelectronic materials. A 2024 publication in Advanced Materials reported the synthesis of conjugated polymers using this compound as a monomer, which exhibited enhanced charge transport properties and stability under UV exposure. These properties are critical for applications in organic photovoltaics and light-emitting diodes (OLEDs), where the compound's ability to absorb and emit light efficiently is a key factor.

The synthesis of 1,1,1-trifluoro-4-(furan-2-yl)-3-methylbut-3-en-2-one involves a series of well-defined steps that highlight the challenges and opportunities in synthetic organic chemistry. One of the most notable methods involves the use of nucleophilic substitution reactions to introduce the trifluoromethyl group, followed by a Diels-Alder-type reaction to incorporate the furan ring. A 2023 study in Chemical Communications described an efficient catalytic approach to achieve this, which significantly reduced the number of steps and reagents required. This advancement not only streamlines the synthesis process but also minimizes the environmental impact associated with traditional methods.

Despite its promising applications, the compound's potential toxicity and environmental impact must be carefully evaluated. A 2024 risk assessment study published in Environmental Science & Technology highlighted the need for further research into the biodegradation pathways of fluorinated compounds. While the compound itself may exhibit low acute toxicity, its persistence in the environment could pose long-term ecological risks. Researchers are therefore exploring green chemistry strategies to synthesize this compound using renewable feedstocks and environmentally benign catalysts, ensuring its sustainable development.

Looking ahead, the 1,1,1-trifluoro-4-(furan-2-yl)-3-methylbut-3-en-2-one compound is poised to play a pivotal role in the next generation of pharmaceuticals and advanced materials. Its unique structural features provide a foundation for the design of multifunctional molecules with tailored properties. As research continues to uncover new applications and synthetic methods, this compound is likely to become an essential tool in the quest for innovative solutions to global health and technological challenges.